Cas no 2734777-45-6 (2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol
• CAS No: 2734777-45-6
• MF: C₁₀H₉Cl₂F₃O
• MW: 273.08
• CID: 5080239
• Update Time: 2025-11-02

2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C10H9Cl2F3O/c1-5-4-6(10(13,14)15)2-3-7(5)8(16)9(11)12/h2-4,8-9,16H,1H3
• InChI Key： UVMKFNMNUSAVJP-UHFFFAOYSA-N
• SMILES： FC(F)(C1=CC(C)=C(C=C1)C(C(Cl)Cl)O)F

Additional information on 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol

Comprehensive Overview of 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol (CAS No. 2734777-45-6)

2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol is a specialized organic compound with the CAS number 2734777-45-6. This compound belongs to the class of halogenated alcohols, which are widely studied for their unique chemical properties and potential applications in various industries. The presence of both dichloro and trifluoromethyl groups in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The compound's molecular structure features a 2-methyl-4-(trifluoromethyl)phenyl group attached to a 2,2-dichloroethanol moiety. This combination of substituents contributes to its distinct reactivity and physical characteristics. Recent studies have highlighted the growing demand for such halogenated aromatic compounds in the development of advanced materials, including liquid crystals, polymers, and pharmaceutical intermediates. The trifluoromethyl group, in particular, is known to enhance metabolic stability and lipophilicity, making it a valuable component in drug design.

In the context of current trends, 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol has garnered attention due to its potential role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce halogenated compounds, minimizing environmental impact. This aligns with the broader industry shift toward green solvents and catalytic processes, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another area of interest is the compound's applicability in agrochemical research. The trifluoromethylphenyl moiety is a common feature in many modern pesticides and herbicides, owing to its ability to improve bioavailability and target specificity. As the agricultural sector seeks more efficient and environmentally benign solutions, compounds like 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol are being evaluated for their potential contributions to next-generation crop protection products.

From a synthetic perspective, the preparation of CAS 2734777-45-6 typically involves multi-step organic reactions, including halogenation and Friedel-Crafts alkylation. These processes are often optimized for yield and purity, as the compound's utility depends heavily on its chemical integrity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with industry standards.

The compound's physical properties, such as melting point, solubility, and stability, are critical for its handling and application. For instance, its solubility in organic solvents like dichloromethane and tetrahydrofuran makes it suitable for use in various synthetic protocols. These characteristics are often documented in material safety data sheets (MSDS) and technical datasheets, which are frequently accessed by chemists and procurement specialists.

In the pharmaceutical realm, 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol may serve as a building block for the synthesis of more complex molecules. The integration of fluorine atoms into drug candidates is a well-established strategy to enhance their pharmacokinetic profiles. This has led to a surge in searches for fluorinated intermediates and halogenated synthons in drug discovery platforms.

Looking ahead, the compound's versatility positions it as a candidate for further exploration in material science and industrial chemistry. Its potential uses in coatings, adhesives, and specialty chemicals are areas of ongoing investigation. As industries continue to prioritize innovation and sustainability, compounds like 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol will likely remain at the forefront of research and development efforts.

To summarize, 2,2-Dichloro-1-(2-methyl-4-(trifluoromethyl)phenyl)ethanol (CAS No. 2734777-45-6) is a chemically intriguing compound with broad applicability across multiple sectors. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, agrochemicals, and pharmaceuticals. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing modern chemistry and technology.